Cas no 10406-15-2 (2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)-)
10406-15-2 structure
Product Name:2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
CAS No:10406-15-2
MF:C9H12O3
MW:168.189783096313
CID:188821
PubChem ID:54714460
Update Time:2025-04-19
2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
- 3-hydroxy-4-(3-methylbut-2-enyl)-2H-furan-5-one
- 5-hydroxy-4-(3-methylbut-2-en-1-yl)furan-3(2h)-one
- AC1L654D
- AC1Q6CD2
- AG-K-92113
- AR-1G8477
- CTK4A2651
- NCIOpen2_001595
- NSC93343
- DTXSID00716194
- NSC-93343
- 10406-15-2
- 4-Hydroxy-3-(3-methylbut-2-en-1-yl)furan-2(5H)-one
-
- Inchi: 1S/C9H12O3/c1-6(2)3-4-7-8(10)5-12-9(7)11/h3,10H,4-5H2,1-2H3
- InChI Key: RTVHNITULMBXKJ-UHFFFAOYSA-N
- SMILES: O1C(C(=C(C1)O)C/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 168.07900
- Monoisotopic Mass: 168.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 1.5
Experimental Properties
- Density: 1.175
- Boiling Point: 274.1°C at 760 mmHg
- Flash Point: 107.3°C
- Refractive Index: 1.534
- PSA: 46.53000
- LogP: 1.71160
2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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